Imatinib free base Imatinib free base Imatinib is a tyrosine kinase inhibitor with antineoplastic activity. Imatinib binds to an intracellular pocket located within tyrosine kinases (TK), thereby inhibiting ATP binding and preventing phosphorylation and the subsequent activation of growth receptors and their downstream signal transduction pathways. This agent inhibits TK encoded by the bcr-abl oncogene as well as receptor TKs encoded by the c-kit and platelet-derived growth factor receptor (PDGFR) oncogenes. Imatinib was approved for medical use in the United States in 2001.
Brand Name: Vulcanchem
CAS No.: 152459-95-5 (free base)
Catalog No.: VC1060975
InChI: InChI=1S/C29H31N7O/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
SMILES: O=C(NC1=CC=C(C)C(NC2=NC=CC(C3=CC=CN=C3)=N2)=C1)C4=CC=C(CN5CCN(C)CC5)C=C4
Molecular Formula: C29H31N7O
Molecular Weight: 493.615

Imatinib free base

* For research use only. Not for human or veterinary use.

CAS No.: 152459-95-5 (free base)

Inhibitors

Catalog No.: VC1060975

Molecular Formula: C29H31N7O

Molecular Weight: 493.615

Purity: >98% (or refer to the Certificate of Analysis)

Imatinib free base - 152459-95-5 (free base)

CAS No. 152459-95-5 (free base)
Product Name Imatinib free base
IUPAC Name N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide
Synonyms CGP 57148; CGP57148; CGP-57148; CGP57148B; CGP-57148B; CGP 57148B; STI571; STI-571; STI 571; Imatinib; US brand name: Gleevec. Foreign brand name: Glivec
Molecular Formula C29H31N7O
Molecular Weight 493.615
InChI InChI=1S/C29H31N7O/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
InChIKey KTUFNOKKBVMGRW-UHFFFAOYSA-N
SMILES O=C(NC1=CC=C(C)C(NC2=NC=CC(C3=CC=CN=C3)=N2)=C1)C4=CC=C(CN5CCN(C)CC5)C=C4
Appearance white to off-white to brownish or yellowish tinged crystalline powder.
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description Imatinib is a tyrosine kinase inhibitor with antineoplastic activity. Imatinib binds to an intracellular pocket located within tyrosine kinases (TK), thereby inhibiting ATP binding and preventing phosphorylation and the subsequent activation of growth receptors and their downstream signal transduction pathways. This agent inhibits TK encoded by the bcr-abl oncogene as well as receptor TKs encoded by the c-kit and platelet-derived growth factor receptor (PDGFR) oncogenes. Imatinib was approved for medical use in the United States in 2001.
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